Cas no 17329-31-6 (6-Amino-3H-quinazolin-4-one)

6-Amino-3H-quinazolin-4-one is a heterocyclic organic compound featuring a quinazolinone core structure with an amino substituent at the 6-position. This compound serves as a versatile intermediate in pharmaceutical and medicinal chemistry due to its ability to participate in diverse synthetic transformations. The quinazolinone scaffold is known for its biological relevance, often associated with antimicrobial, anticancer, and CNS-active properties. The presence of the 6-amino group enhances its reactivity, enabling facile derivatization for structure-activity relationship studies. Its high purity and stability make it suitable for research applications, particularly in drug discovery and development. The compound's well-defined structure and synthetic accessibility contribute to its utility in designing novel bioactive molecules.

6-Amino-3H-quinazolin-4-one structure

Product Name:6-Amino-3H-quinazolin-4-one

CAS No:17329-31-6

MF:C₈H₇N₃O

MW:161.160681009293

MDL:MFCD01219542

CID:50723

Update Time:2025-07-02

6-Amino-3H-quinazolin-4-one Chemical and Physical Properties

Names and Identifiers

- 6-Amino-3H-quinazolin-4-one
- 6-Aminoquinazolin-4(3H)-one
- 6-Amino-4-hydroxyquinazoline
- 6-amino-1H-quinazolin-4-one
- 6-Amino-4-quinazolinol
- 6-AMINO-4-QUINAZOLINONE
- 6-AMinoquinazolin-4-one
- 6-amino-4(3h)-quinazolinone
- 6-AMINO-4(1H)-QUINAZOLINONE
- 6-Amino-3H-quinazoline-4-one
- ASINEX-REAG BAS 10150436
- 6-amino-3,4-dihydroquinazolin-4-one
- MAIZCACENPZNCN-UHFFFAOYSA-N
- 4(1H)-Quinazolinone, 6-amino-
- 6-amino-3-hydroquinazolin-4-one
- NSC338202
- 6-aminoquinazolin-4-ol
- 4-hydroxy-6-amino-quinazoline
- 6-aminoquinazolin-4(1H)-one
- 6-Aminoquinazoline-4(3H)-o
- MDL： MFCD01219542
- Inchi： 1S/C8H7N3O/c9-5-1-2-7-6(3-5)8(12)11-4-10-7/h1-4H,9H2,(H,10,11,12)
- InChI Key： MAIZCACENPZNCN-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C=CC=2N=CN1)N

Computed Properties

Exact Mass: 161.05900
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.5
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing

Experimental Properties

Boiling Point: 421.1°C at 760 mmHg
PSA: 72.03000
LogP: 1.49880

6-Amino-3H-quinazolin-4-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

6-Amino-3H-quinazolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM142656-1g	6-Amino-3H-quinazolin-4-one	17329-31-6	95%	1g	$104	2021-08-05
Chemenu	CM142656-5g	6-Amino-3H-quinazolin-4-one	17329-31-6	95%	5g	$358	2021-08-05
Chemenu	CM142656-10g	6-Amino-3H-quinazolin-4-one	17329-31-6	95%	10g	$617	2021-08-05
Chemenu	CM142656-25g	6-Amino-3H-quinazolin-4-one	17329-31-6	95%	25g	$1234	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BI244-200mg	6-Amino-3H-quinazolin-4-one	17329-31-6	95%	200mg	250.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BI244-50mg	6-Amino-3H-quinazolin-4-one	17329-31-6	95%	50mg	103.0CNY	2021-07-12
Chemenu	CM142656-1g	6-Amino-3H-quinazolin-4-one	17329-31-6	95%	1g	$***	2023-03-30
Chemenu	CM142656-5g	6-Amino-3H-quinazolin-4-one	17329-31-6	95%	5g	$***	2023-03-30
Chemenu	CM142656-10g	6-Amino-3H-quinazolin-4-one	17329-31-6	95%	10g	$***	2023-03-30
Ambeed	A145794-100mg	6-Aminoquinazolin-4(3H)-one	17329-31-6	95%	100mg	$17.0	2025-02-24